BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Pantasept
Instrument Disinfectant Concentrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pantasept

Cat. No.: B1178882

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dilution and use of Pantasept
instrument disinfectant concentrate for the cleaning and prophylactic disinfection of
thermostable and thermolabile instruments.

Principle and Scope

Pantasept is a professional-grade disinfectant concentrate with virucidal, bactericidal, and
fungicidal properties. Its formulation is designed for the manual cleaning and disinfection of
instruments in immersion baths and is also suitable for use in ultrasonic baths.[1][2] The active
ingredients, Didecyldimethylammonium chloride and N-(3-aminopropyl)-N-dodecyl-propane-
1,3-diamine, provide a broad spectrum of antimicrobial activity.[1][3]

Important Note: This product is intended for prophylactic disinfection and is not suitable for the
terminal disinfection or sterilization of semi-critical and critical medical devices that will enter
sterile tissue or the vascular system.[1]

Active Ingredients
The antimicrobial efficacy of Pantasept is attributed to the following active components:
e Didecyldimethylammonium chloride (4.4 g per 100 g)[1][3]

¢ N-(3-aminopropyl)-N-dodecyl-propane-1,3-diamine (2.75 g per 100 g)[1][3]
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Data Presentation: Dilution and Contact Times

For effective disinfection, adhere to the following dilution ratios and contact times. Prepare the
working solution by diluting the concentrate with warm water (10°C to 30°C) of at least drinking
water quality.[1]

Dilution Ratio

Target Efficacy Concentration .
. . (Concentrate: Contact Time
Microorganism Standard (%)
Water)
Bacteria (incl. EN 13727, EN )
1:66 1.5% 15 minutes
MRSA) 14561, VAH
1:100 1.0% 60 minutes
_ _ EN 13624, EN _
Candida albicans 1:66 1.5% 15 minutes
14562, VAH
1:100 1.0% 60 minutes
Bacteria &
Candida albicans  EN 14561, EN .
] ) 1:100 1.0% 5 minutes
(in ultrasonic 14562
bath)
Enveloped
i DVV/RKI, EN
Viruses (e.g., )
14476, EN 1:66 1.5% 15 minutes
HBV, HIV, HCV,
17111
SARS-CoV-2)

Tuberculocidal &
Mycobactericidal ~ EN 14348, EN

1:25 4.0% 30 minutes
(M. terrae, M. 14563
avium)
1:33 3.0% 60 minutes

Experimental Protocols
Preparation of Pantasept Working Solution
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Determine the required concentration of the working solution based on the target
microorganisms as specified in the table above.

Calculate the required volumes of Pantasept concentrate and warm water. For example, to
prepare 1 liter of a 1.5% solution, mix 15 mL of Pantasept concentrate with 985 mL of water.

Measure the appropriate volume of Pantasept concentrate using a calibrated dispensing
bottle or another suitable dosing system.[1]

Add the concentrate to the measured volume of warm water (10°C to 30°C) in a suitable
container (e.g., immersion bath, ultrasonic bath).[1]

Gently mix the solution to ensure homogeneity.

The working solution should be replaced at least once per working day, or more frequently if
heavily contaminated.[1]

Manual Instrument Disinfection Protocol

Pre-cleaning: Immediately after use, rinse instruments under running water to remove visible
debris.

Immersion: Fully immerse the opened or disassembled instruments into the prepared
Pantasept working solution. Ensure all surfaces and cavities are in complete contact with
the disinfectant.[1]

Contact Time: Allow the instruments to soak for the specified contact time as detailed in the
data table. Do not shorten the contact time.[1]

Rinsing: After the contact time has elapsed, remove the instruments from the solution and
rinse them thoroughly with water of at least drinking water quality. The use of demineralized
water is recommended to prevent spotting.[1]

Drying: Thoroughly dry the instruments using a sterile, lint-free cloth or filtered compressed
air.

Inspection: Visually inspect the instruments for cleanliness and any signs of damage before
storage or further processing.
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Instrument Disinfection in an Ultrasonic Bath

» Follow the pre-cleaning steps as outlined in the manual disinfection protocol.

» Prepare the Pantasept working solution directly in the ultrasonic bath according to the
manufacturer's instructions and the dilution table.

e Place the instruments in the ultrasonic bath, ensuring they are fully submerged and not
overlapping.

» Run the ultrasonic bath for the specified contact time (e.g., 5 minutes for a 1.0% solution for
bacteria and Candida albicans).[1]

» Follow the rinsing, drying, and inspection steps as described in the manual disinfection
protocol.

Material Compatibility

Pantasept is stated to have outstanding material compatibility and corrosion protection.[1]
However, it is always recommended to check the tolerance of new or sensitive materials before
use.[1] The active ingredients, quaternary ammonium compounds, generally have good
compatibility with a range of materials.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including protective gloves and eye
protection, when handling the concentrate and working solutions.[1]

¢ Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with
water and seek medical advice.[1]

o Ensure adequate ventilation in the work area.
e Do not mix Pantasept with other cleaning agents or disinfectants.[1]

o Store the concentrate in its original container in a cool, well-ventilated area.

Diagrams
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Preparation

Start: Contaminated Instruments

1. Pre-cleaning
(Rinse with water)

:

2. Prepare Pantasept Solution
(Dilute concentrate with warm water)

Disin%ection

3. Immerse Instruments
(Ensure full contact)

:

4. Adhere to Contact Time
(Refer to data table)

Post-Disinfection

4

5. Rinse Thoroughly
(Preferably with demineralized water)

;

6. Dry Instruments

:

7. Inspect for Cleanliness
and Damage

End: Disinfected Instruments

Click to download full resolution via product page

Caption: Workflow for instrument disinfection using Pantasept.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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